Cas no 2231673-07-5 (5-Chloro-2-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine)

• Product Name: 5-Chloro-2-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine
• CAS No: 2231673-07-5
• MF: C₈H₅ClF₃N₃
• MW: 235.593610525131
• MDL: MFCD31621169
• CID: 4783534
• Update Time: 2025-05-25

5-Chloro-2-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine
• 5-chloro-3-methyl-2-[3-(trifluoromethyl)diazirin-3-yl]pyridine

• MDL： MFCD31621169
• Inchi： 1S/C8H5ClF3N3/c1-4-2-5(9)3-13-6(4)7(14-15-7)8(10,11)12/h2-3H,1H3
• InChI Key： OWQYJQQUXCUSKC-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C)=C1)C1(C(F)(F)F)N=N1

Computed Properties

• Exact Mass: 235.0124094 g/mol
• Monoisotopic Mass: 235.0124094 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.6
• Molecular Weight: 235.59

Additional information on 5-Chloro-2-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine

5-Chloro-2-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine (CAS No. 2231673-07-5)

5-Chloro-2-(3-(trifluoromethyl)-3H-diazirin-3-yl)-3-methylpyridine, also known by its CAS registry number CAS 2231673-07-5, is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a nitrogen atom in the ring structure. The presence of a diazirine group, specifically a trifluoromethyl-substituted diazirine, adds unique electronic and structural properties to the molecule, making it an intriguing subject for both academic and industrial research.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring system. The introduction of the chlorine atom at the 5-position and the methyl group at the 3-position is achieved through electrophilic substitution reactions, which are well-established methods in organic chemistry. The diazirine group, on the other hand, is introduced via a nucleophilic substitution reaction, where a suitable diazirine precursor reacts with an activated pyridine derivative under specific conditions.

Recent studies have highlighted the potential of CAS 2231673-07-5 as a versatile building block in medicinal chemistry. The trifluoromethyl group attached to the diazirine ring contributes significantly to the compound's stability and bioavailability, making it an attractive candidate for drug design. Researchers have explored its use as a component in various pharmacophores, particularly in the development of kinase inhibitors and other therapeutic agents.

In addition to its medicinal applications, this compound has shown promise in materials science, particularly in the development of advanced materials for electronic applications. The unique electronic properties of the diazirine group enable this compound to act as a high-performance electron transport material in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The structural integrity of 5-Chloro-2-(trifluoromethyl)diazirinylpyridine is further enhanced by its ability to form stable coordination complexes with transition metals. This property has led to its use as a ligand in catalytic systems, where it facilitates efficient catalysis in various organic transformations.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity profiles of this compound to ensure its safe handling and disposal. Studies indicate that under controlled conditions, this compound exhibits low toxicity and moderate biodegradability, aligning with current sustainability goals in chemical manufacturing.

In summary, CAS 2231673-07-5, or 5-Chloro-2-(trifluoromethyl)diazirinylpyridine, stands out as a multifaceted compound with applications spanning medicinal chemistry, materials science, and catalysis. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions across diverse scientific domains.